Cas no 682804-05-3 ( )

• Product Name: &nbsp
• CAS No: 682804-05-3
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD03002489
• CID: 870402
• PubChem ID: 18348717
• Update Time: 2024-12-09

  Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,4-difluorophenyl)propanoic acid
• 3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPIONIC ACID
• 3-Amino-3-(3,4-difluorophenyl)-propionic acid
• 3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID
• AB12937
• AG-G-61681
• AGN-PC-01URGS
• CTK5C7682
• SureCN7951522
• 3-Amino-3-(3,4-difluorophenyl)propionic Acid
• rac-3-amino-3-(3,4-difluorophenyl)propanoic acid
• A1-41297
• 682804-05-3
• AB35908
• MFCD03002489
• AKOS000191725
• 6-Chloro-2-(pyridin-3-yl)-3,4-dihydronaphthalen-1(2H)-one
• DTXSID40592979
• BBQXXTOCYJPXDI-UHFFFAOYSA-N
• AB35910
• SCHEMBL7951522
• (betaS)-beta-Amino-3,4-difluorobenzenepropanoic acid
• (betaR)-beta-Amino-3,4-difluorobenzenepropanoic acid
•  

• MDL： MFCD03002489
• Inchi： 1S/C9H9F2NO2/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： BBQXXTOCYJPXDI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CC(=O)O)N)F

Computed Properties

• Exact Mass: 201.06000
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.13960